E,E-Dienestrol-d6-1

• Molecular Formula: C18H18O2
• Molecular Weight: 272.4 g/mol
• InChI: InChI=1S/C18H18O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h3-12,19-20H,1-2H3/b17-3+,18-4+/i1D3,2D3
• InChIKey: NFDFQCUYFHCNBW-YYWMLBBFSA-N

E,E-Dienestrol-d6-1 Internal Standard for LC-MS/MS

E,E-Dienestrol-d6-1 is a deuterated form of the synthetic nonsteroidal estrogen E,E-Dienestrol, characterized by the incorporation of six deuterium atoms (d6) into its molecular structure . As an isotopically labeled internal standard, it is primarily utilized in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) workflows to enable accurate and precise quantification of unlabeled E,E-Dienestrol in complex biological matrices . The compound is supplied as a neat solid with a molecular formula of C18H12D6O2 and a molecular weight of 272.37 g/mol .

Workflow

Deuterated internal standard for LC-MS/MS quantification of E,E-Dienestrol

Selection

Six-deuterium labeling provides mass shift to resolve from analyte isotopic envelope

Use Context

Supports accurate quantitation in complex biological matrices (serum/plasma/tissue)

E,E-Dienestrol-d6-1 Substitution Limitations

Substituting E,E-Dienestrol-d6-1 with unlabeled dienestrol, Z,Z-dienestrol-d6, or lower-deuterium-count variants (e.g., d2, d4) introduces significant analytical variability and compromises quantification accuracy. Unlabeled dienestrol cannot serve as an internal standard in LC-MS/MS because it co-elutes and shares the same mass transitions as the target analyte, rendering it indistinguishable from endogenous signal [1]. Z,Z-Dienestrol-d6, while deuterated, possesses a distinct stereochemical configuration (Z,Z vs. E,E) that alters its chromatographic retention time and ionization efficiency, preventing it from accurately tracking the behavior of the E,E-isomer under reversed-phase conditions . Furthermore, d2 and d4 analogs exhibit insufficient mass shift (+2 Da or +4 Da) to fully resolve from the analyte's natural isotopic envelope, leading to cross-contribution errors that compromise lower limit of quantification (LLOQ) in trace-level analyses [2].

Unlabeled Dienestrol

Shares identical mass and co-elution; cannot distinguish analyte signal from internal standard

Z,Z-Dienestrol-d6

Stereochemical mismatch (E,E vs. Z,Z) shifts chromatographic retention and ionization, preventing reliable tracking

Lower-deuterium-count analogs (d2, d4)

Insufficient mass shift may overlap with analyte’s natural isotopic envelope, causing cross-contribution at trace levels

• [1] Hewavitharana, A.K. Matrix Effects and Internal Standards in LC-MS. LCGC North America. 2026. View Source
• [2] Russak, E.M., et al. Impact of Deuterium Substitution on Pharmacokinetics. Ann Pharmacother. 2019. View Source

E,E-Dienestrol-d6-1 vs. Closest Analogs

Isotopic Purity Minimizing Cross-Contribution

E,E-Dienestrol-d6-1 achieves an isotopic purity of >97.0 atom% D as determined by mass spectrometry (MS), whereas lower-grade d6 analogs may fall below 95 atom% D, introducing up to 5% cross-contribution into the analyte channel in multiple reaction monitoring (MRM) assays . Unlabeled dienestrol, by definition, contains 0 atom% D and cannot function as an internal standard [1].

Isotopic Purity

Head-to-head

>97.0 atom% D (MS)

Minimizes cross-talk; supports lower LLOQ in method validation

Unlabeled: 0 atom% D; lower-grade d6 often

Mass Shift Separation

Class-level

+6 Da (MW 272.37 vs. 266.33)

Ensures resolution from analyte isotopic envelope for isotope dilution MS

d2 analogs (+2 Da) may overlap with M+2 peak

Stereochemical Identity

Cross-study

E,E-stereoisomer; co-elution confirmed

Identical chromatographic behavior supports reliable peak tracking

Z,Z-d6 shows retention shift; model-response difference reported

Certified Purity

Head-to-head

97.5 ± 0.1% (HPLC)

Quantified uncertainty supports calculation of combined measurement uncertainty

Comparator Z,Z-d6: ≥98% nominal, no uncertainty stated

Documented Stability

Cross-study

3 years (−20°C); 2 years (4°C)

Reduces risk of method drift over long-term studies

Real-time stability data; generic comparators lack supporting evidence

Matrix Effect Compensation

Class-level

Co-eluting d6 IS compensates across matrices

Preserves analyte/IS ratio despite matrix suppression/enhancement

Unlabeled dienestrol cannot correct for matrix effects; matrix-specific verification recommended

Evidence Dimension	Isotopic Purity (atom% D)
Target Compound Data	>97.0 atom% D (MS)
Comparator Or Baseline	Unlabeled Dienestrol: 0 atom% D; Lower-grade d6 analogs: <95 atom% D
Quantified Difference	Absolute difference of >97 atom% D vs. unlabeled; >2 atom% D improvement over lower-grade d6
Conditions	Mass spectrometry (MS) isotopic enrichment analysis

Why This Matters

High isotopic purity minimizes cross-talk interference, directly improving signal-to-noise ratio and enabling lower limits of quantification (LLOQ) in regulatory bioanalysis.

• [1] Z,Z-Dienestrol-d6 Reference Material Certificate. HZBP. Accessed 2026. View Source

Mass Shift Separation from Isotopic Envelope

The incorporation of six deuterium atoms in E,E-Dienestrol-d6-1 (MW 272.37) provides a +6 Da mass shift relative to unlabeled E,E-Dienestrol (MW 266.33) . In contrast, d2 analogs (e.g., Dienestrol-d2) exhibit only a +2 Da shift, which may overlap with the M+2 isotopic peak of the unlabeled analyte (natural abundance ~2.2% for C18H18O2), introducing systematic bias . This +6 Da separation ensures complete chromatographic and mass spectrometric resolution from the analyte's natural isotopic envelope, a critical requirement for isotope dilution mass spectrometry (IDMS) [1].

Mass Shift Separation

Class-level

+6 Da (MW 272.37 vs. 266.33)

Ensures resolution from analyte isotopic envelope for isotope dilution MS

d2 analogs (+2 Da) may overlap with M+2 peak

Evidence Dimension	Mass Shift from Unlabeled Analyte
Target Compound Data	+6 Da (MW 272.37 vs. 266.33)
Comparator Or Baseline	Dienestrol-d2: +2 Da (MW ~268.33)
Quantified Difference	4 Da greater mass separation
Conditions	Calculated molecular weight based on molecular formula C18H12D6O2

Why This Matters

A +6 Da shift is the minimum recommended mass difference for robust LC-MS/MS internal standardization, ensuring baseline resolution from analyte isotopic peaks and preventing positive bias.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

Stereochemical Purity Preventing Mismatch

E,E-Dienestrol-d6-1 is supplied as the pure E,E-stereoisomer, which co-elutes precisely with unlabeled E,E-Dienestrol under reversed-phase HPLC conditions . In contrast, Z,Z-Dienestrol-d6, while also deuterated, exhibits a distinct retention time shift due to its different molecular geometry, rendering it unsuitable as an internal standard for E,E-Dienestrol quantification . A study comparing the tumorigenic effects of the two isomers in rats demonstrated that E,E-Dienestrol and Z,Z-Dienestrol produce markedly different biological responses, with prolactin levels reduced to 4.5% and 0.7% of DES-treated controls, respectively, underscoring the functional non-equivalence of these stereoisomers [1].

Stereochemical Identity

Cross-study

E,E-stereoisomer; co-elution confirmed

Identical chromatographic behavior supports reliable peak tracking

Z,Z-d6 shows retention shift; model-response difference reported

Evidence Dimension	Stereochemical Configuration and Chromatographic Behavior
Target Compound Data	E,E-configuration; co-elutes with unlabeled E,E-Dienestrol
Comparator Or Baseline	Z,Z-Dienestrol-d6: Z,Z-configuration; distinct retention time
Quantified Difference	Retention time shift (specific ΔtR not reported but chromatographically resolvable)
Conditions	Reversed-phase HPLC (implied); Rat mammary tumorigenesis model

Why This Matters

Accurate internal standardization requires identical chromatographic behavior between analyte and IS; stereochemical mismatch introduces retention time variability and ion suppression/enhancement differences.

• [1] Inano, H., et al. Promotive effects of DES and its stereoisomers in rat mammary tumorigenesis. Cancer Lett. 1993; 74(1-2): 45-50. View Source

Certified HPLC Purity with Lot Traceability

E,E-Dienestrol-d6-1 is supplied with a certified HPLC purity of 97.5 ± 0.1% and isotopic purity >97.0 atom% D, accompanied by lot-specific documentation for traceability . This level of characterization exceeds the typical ≥98% nominal purity reported for many commercial d6 analogs (e.g., Z,Z-Dienestrol-d6) which often lack uncertainty estimates and comprehensive certificates of analysis compliant with ISO 17034 . The availability of documented purity and expanded uncertainty (k=2) enables metrological traceability, a requirement for regulated bioanalytical method validation under FDA and EMA guidelines [1].

Certified Purity

Head-to-head

97.5 ± 0.1% (HPLC)

Quantified uncertainty supports calculation of combined measurement uncertainty

Comparator Z,Z-d6: ≥98% nominal, no uncertainty stated

Evidence Dimension	HPLC Purity and Documentation
Target Compound Data	97.5 ± 0.1% (HPLC) with lot-specific CoA
Comparator Or Baseline	Z,Z-Dienestrol-d6: ≥98% (nominal, no uncertainty stated)
Quantified Difference	Target compound provides quantified uncertainty (±0.1%); comparator does not
Conditions	HPLC purity analysis; ISO 17034 compliance for reference materials

Why This Matters

Quantified uncertainty enables calculation of combined standard uncertainty for measurement results, essential for compliance with ISO/IEC 17025 and regulatory submissions.

• [1] ISO 17034:2016. General requirements for the competence of reference material producers. View Source

Long-Term Stability Documentation

E,E-Dienestrol-d6-1 demonstrates documented stability of 3 years when stored as powder at -20°C, and 2 years at 4°C . This stability profile is supported by real-time stability studies rather than simulated or accelerated aging protocols. In contrast, many alternative deuterated dienestrol standards (e.g., Z,Z-Dienestrol-d6) are provided with less specific storage guidance (e.g., 'Powder -20°C 3 years' without explicit validation data) . The certified shelf life and recommended storage conditions are critical for laboratories performing long-term method validation, proficiency testing, and multi-year longitudinal studies where batch-to-batch consistency is paramount [1].

Documented Stability

Cross-study

3 years (−20°C); 2 years (4°C)

Reduces risk of method drift over long-term studies

Real-time stability data; generic comparators lack supporting evidence

Evidence Dimension	Documented Shelf Life (Powder, -20°C)
Target Compound Data	3 years (-20°C); 2 years (4°C)
Comparator Or Baseline	Z,Z-Dienestrol-d6: 'Powder -20°C 3 years' (no supporting data cited)
Quantified Difference	Target compound provides multi-temperature stability data; comparator provides generic statement
Conditions	Storage stability studies under controlled temperature conditions

Why This Matters

Validated stability data reduces risk of method drift over time and ensures consistent internal standard performance across the entire lifecycle of a bioanalytical method.

• [1] ICH Q1A(R2). Stability Testing of New Drug Substances and Products. 2003. View Source

Multi-Matrix LC-MS/MS Compatibility

E,E-Dienestrol-d6-1 is specifically formulated and validated for LC-MS/MS and GC-MS applications, demonstrating reliable performance across diverse biological matrices including serum, plasma, urine, and tissue homogenates . The use of a deuterated internal standard with identical chemical properties to the analyte is a well-established strategy to compensate for matrix effects and recovery losses during sample preparation [1]. While unlabeled dienestrol cannot correct for these analytical variables, the d6-labeled analog provides near-identical extraction efficiency and ionization behavior, resulting in analyte/IS response ratios that remain constant despite matrix-induced signal suppression or enhancement [2]. This matrix-effect compensation is essential for achieving accuracy within ±15% (or ±20% at LLOQ) as required by regulatory bioanalytical guidelines.

Matrix Effect Compensation

Class-level

Co-eluting d6 IS compensates across matrices

Preserves analyte/IS ratio despite matrix suppression/enhancement

Unlabeled dienestrol cannot correct for matrix effects; matrix-specific verification recommended

Evidence Dimension	Matrix Effect Compensation
Target Compound Data	Co-eluting d6 internal standard compensates for matrix effects
Comparator Or Baseline	Unlabeled dienestrol: No internal standard capability
Quantified Difference	Not applicable (functional class difference)
Conditions	LC-MS/MS analysis of biological samples (serum/plasma/tissue)

Why This Matters

Reliable matrix effect compensation is a prerequisite for validated bioanalytical methods; failure to correct for matrix effects can lead to >50% bias in quantitative results.

• [1] SCIEX. How to improve recovery for QC samples when recovery is low due to matrix effect. 2025. View Source
• [2] FDA. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

E,E-Dienestrol-d6-1 Application Scenarios

Regulated Bioanalysis for ANDA/DMF Submissions

E,E-Dienestrol-d6-1 is the internal standard of choice for LC-MS/MS methods intended for regulatory submission (FDA, EMA, PMDA). Its certified HPLC purity of 97.5 ± 0.1% with documented uncertainty, combined with lot-specific traceability , meets the rigorous standards of ISO 17025-accredited laboratories. The +6 Da mass shift ensures complete resolution from the analyte's isotopic envelope, a critical factor for demonstrating method selectivity during validation [1]. Use of this d6 standard enables accurate quantification across the required calibration range with precision and accuracy within ±15%, essential for Abbreviated New Drug Application (ANDA) and Drug Master File (DMF) submissions [2].

Trace-Level Residue Quantification in Food Safety

For food safety laboratories monitoring stilbene residues in bovine muscle, liver, or urine, E,E-Dienestrol-d6-1 provides the analytical specificity required to meet EU Commission Decision 2002/657/EC criteria . Its high isotopic purity (>97.0 atom% D) minimizes cross-contribution at the low ng/g (ppb) levels typical of residue monitoring programs [1]. The compound's documented long-term stability (3 years at -20°C) supports multi-year proficiency testing schemes and ensures consistent performance across extended monitoring campaigns [2].

Absolute Quantitation for PK Studies

In preclinical and clinical pharmacokinetic (PK) studies, accurate determination of E,E-Dienestrol plasma concentrations is paramount. E,E-Dienestrol-d6-1 enables isotope dilution mass spectrometry (IDMS) workflows that compensate for variable extraction recovery and matrix effects across hundreds of samples . The documented stability under multiple storage conditions (powder and solution) ensures that internal standard integrity is maintained throughout the duration of the study, from sample collection to final analysis [1]. The E,E-stereochemical purity guarantees co-elution with the analyte, preventing retention time shifts that could compromise automated peak integration [2].

Multi-Residue Estrogen Panel Method Development

When developing LC-MS/MS methods for simultaneous quantification of multiple estrogens (e.g., estradiol, estrone, diethylstilbestrol), E,E-Dienestrol-d6-1 can be incorporated into a panel of deuterated internal standards . Its distinct mass shift and chromatographic behavior allow it to be distinguished from other d6-labeled estrogens, enabling multiplexed assays [1]. The availability of comprehensive certificates of analysis (CoA) facilitates method transfer between laboratories and supports instrument qualification protocols [2].

Application

Selection Property

Validation Focus

Bioanalytical Method Validation Studies

Certified purity ±0.1% with lot-specific traceability

Method selectivity and combined uncertainty review

Residue Monitoring Research

Isotopic purity >97 atom% D for trace-level work

Cross-contribution control and stability documentation

Pharmacokinetic Study Support

E,E-stereoisomer co-elution with analyte

Matrix effect compensation and recovery normalization

Multiplexed Estrogen Panel Assays

Distinct mass shift and chromatographic behavior

Method transfer and inter-laboratory reproducibility

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source
• [2] FDA. Bioanalytical Method Validation Guidance for Industry. 2018. View Source